Cas no 946698-80-2 (4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine)
946698-80-2 structure
Product Name:4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
CAS No:946698-80-2
MF:C17H21NO
MW:255.354744672775
CID:1074163
PubChem ID:26190087
Update Time:2025-04-20
4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
- SCHEMBL22966286
- 946698-80-2
- AKOS009349338
- 4-(4-tert-butylphenoxy)-3-methylaniline
-
- MDL: MFCD08687200
- Inchi: 1S/C17H21NO/c1-12-11-14(18)7-10-16(12)19-15-8-5-13(6-9-15)17(2,3)4/h5-11H,18H2,1-4H3
- InChI Key: IRRMTBZOZCLBJF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1C)N)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 255.162
- Monoisotopic Mass: 255.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2A^2
- XLogP3: 4.8
4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
946698-80-2 (4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine) Related Products
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